8-chloro-2-(3-fluoro-4-methoxybenzoyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one
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Description
8-chloro-2-(3-fluoro-4-methoxybenzoyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one is a useful research compound. Its molecular formula is C19H15ClFN3O3 and its molecular weight is 387.8. The purity is usually 95%.
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Scientific Research Applications
Scientific Research Applications
Anticancer Activity
Compounds with similar structures have been synthesized and tested for their anticancer activity against various human cancer cell lines, including lung, breast, and central nervous system (CNS) cancers. These compounds have shown promise at low concentrations compared to reference drugs, suggesting their potential as therapeutic agents in oncology (Hammam et al., 2005).
Anti-Inflammatory and Analgesic Agents
Novel compounds derived from similar structures have been developed with significant anti-inflammatory and analgesic activities. These compounds demonstrate high inhibitory activity on cyclooxygenase-2 (COX-2) selectivity, along with potent analgesic and anti-inflammatory effects, making them potential candidates for treating conditions requiring COX-2 inhibition (Abu‐Hashem et al., 2020).
Herbicidal Activity
The related chemical frameworks have also been explored for their utility in agriculture, particularly as herbicides. Synthesis of specific benzoylthiourea derivatives has shown good herbicidal activity, indicating the potential for development into products for weed control (Liu Chang-chun, 2006).
Antimicrobial Activity
The antimicrobial properties of compounds within this chemical class have been investigated, with several derivatives showing promising activity against a range of microbes. This suggests potential applications in the development of new antimicrobial agents (Merja et al., 2004).
Molecular Recognition and Drug Development
The structural features of pyrimidine-annelated heterocycles, including those related to the compound , make them of interest in drug development. Their ability to engage in molecular recognition processes through hydrogen bonding is crucial for targeted drug action, particularly in pharmaceuticals containing aminopyrimidine functionalities (Rajam et al., 2017).
Properties
IUPAC Name |
13-chloro-5-(3-fluoro-4-methoxybenzoyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClFN3O3/c1-27-16-4-2-11(8-14(16)21)18(25)23-7-6-15-13(10-23)19(26)24-9-12(20)3-5-17(24)22-15/h2-5,8-9H,6-7,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRHMDGMKYDLAAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCC3=C(C2)C(=O)N4C=C(C=CC4=N3)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClFN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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